Cas no 2112627-73-1 (Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate)

• Product Name: Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate
• CAS No: 2112627-73-1
• MF: C₁₄H₁₇BrO₂
• MW: 297.187583684921
• CID: 4711005
• Update Time: 2025-06-08

Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-(4-bromophenyl)cyclobutyl)acetate
• Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate

• Inchi： 1S/C14H17BrO2/c1-2-17-14(16)9-10-7-12(8-10)11-3-5-13(15)6-4-11/h3-6,10,12H,2,7-9H2,1H3
• InChI Key： RJYHNIPNSXKCAD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(CC(=O)OCC)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate

Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate (CAS No. 2112627-73-1): A Comprehensive Overview

Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate (CAS No. 2112627-73-1) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique cyclobutyl and bromophenyl moieties, which contribute to its diverse chemical properties and potential applications.

The structure of Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate consists of an ethyl ester group attached to a cyclobutane ring, which is further substituted with a 4-bromophenyl group. The presence of the bromine atom on the phenyl ring makes this compound a valuable intermediate in various synthetic pathways, particularly in the preparation of more complex molecules with specific functionalities.

In the realm of medicinal chemistry, Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate has been explored for its potential as a building block in the synthesis of bioactive compounds. Recent studies have highlighted its utility in the development of novel pharmaceuticals, particularly those targeting neurological disorders and cancer. The cyclobutane ring and bromophenyl substituent provide unique opportunities for molecular modification, allowing researchers to fine-tune the pharmacological properties of the final products.

From a synthetic perspective, the preparation of Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate involves several well-established chemical reactions. One common approach involves the reaction of 4-bromobenzaldehyde with cyclobutanone to form the corresponding cyclobutanol intermediate, followed by esterification with ethyl acetate. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate are also noteworthy. It is typically obtained as a colorless liquid with a characteristic odor. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran makes it highly versatile for use in various chemical reactions and analytical techniques.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly employed to determine the purity and identity of Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are also essential tools for characterizing this compound, providing detailed information about its molecular structure and composition.

The safety profile of Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material, appropriate handling precautions should be taken to ensure safe use. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from heat sources.

Recent research developments have further expanded the scope of applications for Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate. For instance, studies have shown that this compound can serve as a precursor in the synthesis of advanced materials with unique optical and electronic properties. These materials have potential applications in fields such as optoelectronics, sensors, and catalysis.

In conclusion, Ethyl 2-[3-(4-bromophenyl)cyclobutyl]acetate (CAS No. 2112627-73-1) is a versatile organic compound with significant potential in various scientific and industrial domains. Its unique structure and chemical properties make it an invaluable tool for researchers working on new drug discoveries, advanced materials development, and synthetic chemistry innovations. As ongoing research continues to uncover new applications, this compound is likely to play an increasingly important role in shaping the future of these fields.